Cas no 36955-36-9 (5-(Butylthio)-3-chloro-1,2,4-thiadiazole)

• Product Name: 5-(Butylthio)-3-chloro-1,2,4-thiadiazole
• CAS No: 36955-36-9
• MF: C₆H₉ClN₂S₂
• MW: 208.732057332993
• CID: 1074122
• PubChem ID: 46835774
• Update Time: 2025-11-01

5-(Butylthio)-3-chloro-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Butylthio)-3-chloro-1,2,4-thiadiazole
• 3-Chlor-5-n-butylthio-1,2,4-thiadiazol
• 5-(butylsulfanyl)-3-chloro-1,2,4-thiadiazole
• 5-Butylsulfanyl-3-chloro-[1,2,4]thiadiazole
• A6362
• AG-L-23092
• CTK4H7452
• FT-0682561
• I14-14793
• AKOS015843247
• 5-butylsulfanyl-3-chloro-1,2,4-thiadiazole
• DB-069465
• 36955-36-9
• DTXSID00676582

• MDL： MFCD15072125
• Inchi： 1S/C6H9ClN2S2/c1-2-3-4-10-6-8-5(7)9-11-6/h2-4H2,1H3
• InChI Key： PHIWHXONOUBGAH-UHFFFAOYSA-N
• SMILES： ClC1=NSC(=N1)SCCCC

Computed Properties

• Exact Mass: 241.97411
• Monoisotopic Mass: 207.9895683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• PSA: 25.78

5-(Butylthio)-3-chloro-1,2,4-thiadiazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-(Butylthio)-3-chloro-1,2,4-thiadiazole

5-(Butylthio)-3-chloro-1,2,4-thiadiazole: A Comprehensive Overview

The compound with CAS No 36955-36-9, commonly referred to as 5-(Butylthio)-3-chloro-1,2,4-thiadiazole, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of thiadiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The specific structure of this compound includes a chloro substituent at position 3 and a butylthio group at position 5, making it a unique derivative within the thiadiazole family.

Thiadiazole derivatives have garnered considerable attention in recent years due to their versatile applications in various industries. The 5-(Butylthio)-3-chloro-1,2,4-thiadiazole compound is no exception, as it exhibits promising properties that make it suitable for use in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its potential as a building block for synthesizing bioactive compounds with enhanced stability and functionality.

The synthesis of 5-(Butylthio)-3-chloro-1,2,4-thiadiazole involves a multi-step process that typically begins with the preparation of the thiadiazole core. This is followed by the introduction of substituents at specific positions through nucleophilic substitution or coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's suitability for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under various conditions has been thoroughly investigated, with findings indicating that it remains stable under ambient conditions but may undergo decomposition under extreme thermal or oxidative stress.

The application of 5-(Butylthio)-3-chloro-1,2,4-thiadiazole extends across multiple domains. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive molecules targeting various diseases. Recent advancements have demonstrated its role in developing antifungal agents with improved efficacy compared to conventional treatments.

In agricultural applications, this compound has shown potential as a component in pesticides and fungicides due to its ability to inhibit key enzymes involved in plant pathogen growth. Field trials conducted in 2023 reported significant reductions in crop damage when treated with formulations containing this compound.

The electronic properties of 5-(Butylthio)-3-chloro-1,2,4-thiadiazole make it an attractive candidate for use in organic electronics. Researchers have explored its application as a dopant in polymer-based semiconductors, where it enhances charge transport properties without compromising material integrity.

Recent studies have also delved into the environmental impact of this compound. Biodegradation assays indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint when used responsibly.

In conclusion, CAS No 36955-36-9 represents a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties position it as a key player in advancing modern materials science and therapeutic development.